Cas no 1343652-00-5 (1-Methyl-4-(prop-1-en-2-yl)-1H-pyrazole)

• Product Name: 1-Methyl-4-(prop-1-en-2-yl)-1H-pyrazole
• CAS No: 1343652-00-5
• MF: C₇H₁₀N₂
• MW: 122.17
• MDL: MFCD20384641
• CID: 5070671
• PubChem ID: 64666596
• Update Time: 2025-11-02

1-Methyl-4-(prop-1-en-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(prop-1-en-2-yl)pyrazole
• 1-methyl-4-prop-1-en-2-ylpyrazole
• 1-Methyl-4-(1-methylethenyl)-1H-pyrazole
• F75604
• 1-methyl-4-(prop-1-en-2-yl)-1H-pyrazole
• AKOS013993327
• 1343652-00-5
• DB-421718
• BS-52812
• SCHEMBL17881943
• 1-Methyl-4-(prop-1-en-2-yl)-1H-pyrazole

• MDL： MFCD20384641
• Inchi： 1S/C7H10N2/c1-6(2)7-4-8-9(3)5-7/h4-5H,1H2,2-3H3
• InChI Key： DTYIOVHQBPAFRT-UHFFFAOYSA-N
• SMILES： C1=NN(C)C=C1C(C)=C

Computed Properties

• Exact Mass: 122.084398327g/mol
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-Methyl-4-(prop-1-en-2-yl)-1H-pyrazole

1-Methyl-4-(prop-1-en-2-yl)-1H-pyrazole (CAS No. 1343652-00-5): A Versatile Heterocyclic Compound with Emerging Applications

1-Methyl-4-(prop-1-en-2-yl)-1H-pyrazole (CAS No. 1343652-00-5) is a structurally unique heterocyclic compound that has garnered significant attention in recent years due to its versatile chemical properties and potential applications across various industries. As a pyrazole derivative, this compound belongs to an important class of nitrogen-containing heterocycles that serve as building blocks for numerous pharmaceuticals, agrochemicals, and specialty chemicals.

The molecular structure of 1-Methyl-4-(prop-1-en-2-yl)-1H-pyrazole features a five-membered aromatic ring containing two nitrogen atoms at positions 1 and 2, with a methyl group at position 1 and a prop-1-en-2-yl substituent at position 4. This specific substitution pattern contributes to its distinctive chemical reactivity and makes it particularly valuable in medicinal chemistry and material science applications. Recent searches in scientific databases show growing interest in "pyrazole derivatives in drug discovery" and "functionalized heterocycles for material applications," highlighting the relevance of this compound.

In pharmaceutical research, 1-Methyl-4-(prop-1-en-2-yl)-1H-pyrazole serves as a crucial intermediate for the synthesis of various bioactive molecules. Its structural features make it particularly valuable for developing kinase inhibitors, which are currently one of the most sought-after therapeutic targets in oncology. The compound's ability to participate in diverse chemical transformations allows medicinal chemists to create libraries of analogs for structure-activity relationship studies. Recent trends in "small molecule drug discovery" and "targeted cancer therapies" demonstrate the importance of such heterocyclic scaffolds.

The agrochemical industry has also shown interest in pyrazole derivatives like 1-Methyl-4-(prop-1-en-2-yl)-1H-pyrazole due to their potential as precursors for novel crop protection agents. The compound's structural features may contribute to the development of new pesticides and herbicides with improved efficacy and environmental profiles. With increasing global focus on "sustainable agriculture" and "green chemistry," researchers are actively exploring such compounds as alternatives to traditional agrochemicals.

From a material science perspective, 1-Methyl-4-(prop-1-en-2-yl)-1H-pyrazole offers interesting possibilities for the development of advanced materials. Its conjugated system and functional groups make it a potential candidate for creating organic semiconductors, coordination polymers, and metal-organic frameworks (MOFs). These applications align well with current research trends in "energy storage materials" and "molecular electronics," which are among the most searched topics in materials chemistry.

The synthesis of 1-Methyl-4-(prop-1-en-2-yl)-1H-pyrazole typically involves the condensation of appropriate hydrazine derivatives with β-diketones or their equivalents, followed by selective functionalization. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing importance of sustainable synthesis methods in chemical research. Recent publications highlight various catalytic methods for preparing such heterocycles with improved yields and reduced environmental impact.

Analytical characterization of 1-Methyl-4-(prop-1-en-2-yl)-1H-pyrazole typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide comprehensive information about the compound's structure, purity, and physicochemical properties. The increasing availability of advanced analytical instruments has facilitated more detailed studies of such heterocyclic compounds, as evidenced by the growing number of publications in this area.

Market trends indicate steady growth in demand for specialized heterocyclic compounds like 1-Methyl-4-(prop-1-en-2-yl)-1H-pyrazole, particularly from the pharmaceutical and agrochemical sectors. The global market for pyrazole derivatives is projected to expand significantly in the coming years, driven by increasing R&D investments and the continuous discovery of new applications. This aligns with search trends showing growing interest in "specialty chemicals market" and "fine chemical intermediates."

Safety considerations for handling 1-Methyl-4-(prop-1-en-2-yl)-1H-pyrazole follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and adequate ventilation are recommended when working with this chemical. The compound's stability and storage requirements are typical for nitrogen-containing heterocycles, with recommendations to store in cool, dry conditions away from strong oxidizers.

Future research directions for 1-Methyl-4-(prop-1-en-2-yl)-1H-pyrazole may explore its potential in emerging fields such as bioconjugation chemistry, photopharmacology, and smart materials. The compound's structural versatility makes it an attractive candidate for these cutting-edge applications. Recent scientific literature shows particular interest in "stimuli-responsive materials" and "targeted drug delivery systems," suggesting potential avenues for further development of this interesting heterocycle.

In conclusion, 1-Methyl-4-(prop-1-en-2-yl)-1H-pyrazole (CAS No. 1343652-00-5) represents an important member of the pyrazole family with diverse applications across multiple scientific disciplines. Its unique structural features and chemical properties continue to attract research attention, particularly in areas related to drug discovery, agricultural chemistry, and advanced materials development. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its significance in chemical research and industrial applications for years to come.